Cas no 2351-42-0 (2-Propenoic acid,2-methyl-, 2-[2-(2-hydroxyethoxy)ethoxy]ethyl ester)

2-Propenoic acid, 2-methyl-, 2-[2-(2-hydroxyethoxy)ethoxy]ethyl ester is a reactive acrylate ester monomer characterized by its bifunctional structure, combining a methacrylate group with a hydrophilic oligo(ethylene glycol) chain. This compound exhibits excellent solubility in polar solvents and compatibility with aqueous systems, making it suitable for applications requiring controlled hydrophilicity. The presence of the hydroxyl group enables further functionalization, while the acrylate moiety facilitates polymerization via free-radical mechanisms. Its design offers a balance between reactivity and flexibility, often utilized in coatings, adhesives, and hydrogels where tunable crosslinking and enhanced wetting properties are desired. The ethylene glycol segment contributes to reduced viscosity and improved substrate adhesion.

2-Propenoic acid,2-methyl-, 2-[2-(2-hydroxyethoxy)ethoxy]ethyl ester structure

2351-42-0 structure

Product Name:2-Propenoic acid,2-methyl-, 2-[2-(2-hydroxyethoxy)ethoxy]ethyl ester

CAS No:2351-42-0

MF:C₁₀H₁₈O₅

MW:218.246923923492

CID:256927

PubChem ID:13908061

Update Time:2025-10-24

2-Propenoic acid,2-methyl-, 2-[2-(2-hydroxyethoxy)ethoxy]ethyl ester Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid,2-methyl-, 2-[2-(2-hydroxyethoxy)ethoxy]ethyl ester
- 2-[2-(2-Hydroxyethoxy)ethoxy]ethyl methacrylate
- 2-[2-(2-heptyloxyethoxy)ethoxy]ethan-1-ol
- 2-[2-(2-heptyloxy-ethoxy)-ethoxy]-ethanol
- 90444_FLUKA
- AC1MPMHJ
- C7E3
- Heptyl triethylene glycol ether
- Heptyltriglycol
- n-Heptyl-triethylen-glykolether
- O-n-Heptyl-triethylenglykol
- triethylene glycol monoheptyl ether
- triethylene glycol monomethacrylate
- triethylene glycol n-heptyl ether
- tri-ethyleneglycol di(meth)acrylate
- triglycol monomethacrylate
- Hydroxy-PEG3-2-methylacrylate
- UNII-XU41E1D3OF
- 8-Hydroxy-3,6-dioxaoctyl methacrylate
- XU41E1D3OF
- Q27293994
- 2351-42-0
- 2-(2-(2-hydroxyethoxy)ethoxy)ethyl methacrylate
- 2-[2-(2-hydroxyethoxy)ethoxy]ethyl 2-methyl-2-propenoate
- PEG-3 acrylate
- MZGMQAMKOBOIDR-UHFFFAOYSA-N
- Triethylene glycol, monomethacrylate
- SCHEMBL33376
- Methacrylic acid 8-hydroxy-3,6-dioxaoctane-1-yl ester
- BP-23567
- 2-Propenoic acid, 2-methyl-, 2-(2-(2-hydroxyethoxy)ethoxy)ethyl ester
- DTXSID801201019
- CS-0254650
- NS00131895
- triethylene glycol methacrylate
- PE-150
- 2-[2-(2-hydroxyethoxy)ethoxy]ethyl 2-methylprop-2-enoate
- Inchi： 1S/C10H18O5/c1-9(2)10(12)15-8-7-14-6-5-13-4-3-11/h11H,1,3-8H2,2H3
- InChI Key： MZGMQAMKOBOIDR-UHFFFAOYSA-N
- SMILES： O(CCOC(C(=C)C)=O)CCOCCO

Computed Properties

Exact Mass: 218.11544
Monoisotopic Mass: 218.11542367g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 10
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 65Å²

Experimental Properties

Density: 1.079
Boiling Point: 317.544°C at 760 mmHg
Flash Point: 116.246°C
Refractive Index: 1.454
PSA: 64.99
LogP: 0.13120

2-Propenoic acid,2-methyl-, 2-[2-(2-hydroxyethoxy)ethoxy]ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1325320-1g	Hydroxy-PEG3-2-methylacrylate	2351-42-0	98%	1g	￥8996	2023-04-14

2-Propenoic acid,2-methyl-, 2-[2-(2-hydroxyethoxy)ethoxy]ethyl ester Production Method

Production Method 1

112-35-6

2351-42-0

2358-84-1

109-16-0

868-77-9

2351-43-1

24493-59-2

45103-58-0

6976-93-8

97-90-5

629-38-9

Reaction Conditions

1.1 Catalysts: Phenothiazine , p-Toluenesulfonic acid Solvents: Toluene ; 4 h, 120 °C

Reference

: Side products of methacrylic acid esterification with triethylene glycol methyl ether

Demidova, Yu. V.; Demidov, P. A.; Potekhin, V. V.; Potekhin, V. M., Russian Journal of General Chemistry, 2016, 86(6), 1250-1254